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Abstract
Etridiazole, a thiadiazole fungicide, has been a cornerstone in the management of Oomycete

pathogens for over half a century. First registered in 1962 and formally described in 1969, its

development marked a significant advancement in the control of soil-borne diseases caused by

Pythium and Phytophthora species. This technical guide provides an in-depth overview of the

history, development, chemical properties, and fungicidal action of Etridiazole. It summarizes

key quantitative efficacy data, details experimental methodologies for its evaluation, and

presents visual representations of its mode of action and experimental workflows. This

document is intended to serve as a comprehensive resource for researchers and professionals

in the fields of mycology, plant pathology, and fungicide development.

History and Development
Etridiazole was first registered for use as a pesticide in the United States in 1962.[1] It was

introduced by the Olin Mathieson Chemical Corporation in 1964, with its composition and use

protected by U.S. Patents 3,260,725 and 3,260,588. The fungicide was formally described in

the scientific literature in 1969. Over the subsequent decades, Uniroyal Chemical Company,

Inc. also played a significant role in the development and marketing of Etridiazole-based

products.
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Marketed under various trade names, including Terrazole®, Truban®, and Aaterra®,

Etridiazole quickly became a standard treatment for damping-off and root rot diseases in

ornamental and turfgrass industries.[2] It is also used in agriculture, particularly for cotton, to

control seedling diseases. Its longevity in the market, with over 50 years of continuous use, is a

testament to its efficacy and the lack of widespread resistance development in target

pathogens.

Chemical Properties and Synthesis
IUPAC Name: 5-ethoxy-3-(trichloromethyl)-1,2,4-thiadiazole CAS Number: 2593-15-9 Chemical

Formula: C₅H₅Cl₃N₂OS Molecular Weight: 247.53 g/mol

Synthesis: Etridiazole can be synthesized through multiple pathways. One common method

involves the reaction of trichloroacetamidine hydrochloride with trichloromethanesulfenyl

chloride, followed by a reaction with sodium hydroxide in ethanol. An alternative synthesis route

starts from acetonitrile.

Mechanism of Action
Etridiazole is classified as a multi-site contact fungicide with protective and curative properties.

Its primary mode of action is the disruption of fungal cell membranes and the inhibition of

mitochondrial respiration. It is categorized in Group 14 by the Fungicide Resistance Action

Committee (FRAC).

The fungicidal activity of Etridiazole is attributed to two primary mechanisms:

Lipid Peroxidation and Membrane Disruption: Etridiazole induces the peroxidation of lipids

within fungal cell membranes. This leads to a loss of membrane integrity, causing leakage of

cellular contents and ultimately, cell death. It is believed to disrupt the lipid structure of the

cell membrane.[3]

Inhibition of Mitochondrial Respiration: Etridiazole inhibits cellular respiration by targeting

the mitochondrial electron transport chain. Specifically, it is proposed to bind to the

mitochondrial membrane between cytochromes b and c, disrupting the normal flow of

electrons and halting ATP production.[3]
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Due to its multi-site and non-specific mode of action, the development of resistance to

Etridiazole in target fungal populations has been rare.

Quantitative Data on Fungicidal Efficacy
Etridiazole demonstrates high efficacy against Oomycete pathogens. The following tables

summarize key quantitative data from various studies.

Table 1: In Vitro Efficacy of Etridiazole against Pythium and Phytophthora Species

Pathogen EC₅₀ (µg/mL) Reference

Pythium aphanidermatum 0.10 - 5.03 [3][4]

Pythium irregulare 0.10 - 5.03 [3][4]

Pythium ultimum 0.10 - 5.03 [4]

Phytophthora palmivora 2.945 (mean) [5]

Table 2: Field Trial Data for Etridiazole on Cotton Seedling Establishment

Treatment Application Rate (a.i./acre)
Plant Stand (% of
untreated control)

Terrazole 4EC + Terraclor 2E 1.5 oz 128.2

Terrazole 4EC + Terraclor 2E 2.0 oz 127.5

Terrazole 4EC + Terraclor 2E 2.5 oz 130.8

Terrazole 4EC + Terraclor 2E 3.0 oz 121.0

Experimental Protocols
In Vitro Mycelial Growth Inhibition Assay
This protocol is a standard method for determining the EC₅₀ of a fungicide against a target

pathogen.
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Media Preparation: Prepare V8 juice agar medium and amend with a serial dilution of

Etridiazole (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A non-amended V8 agar serves as the

control.

Inoculation: Place a 5 mm mycelial plug from the growing edge of a 3-5 day old culture of the

target pathogen (e.g., Pythium aphanidermatum) onto the center of each agar plate.

Incubation: Incubate the plates in the dark at 25°C.

Data Collection: Measure the radial growth of the mycelium in two perpendicular directions at

24 and 48 hours post-inoculation.

Analysis: Calculate the percentage of mycelial growth inhibition relative to the control. The

EC₅₀ value is determined by probit analysis of the dose-response curve.

Soil Drench Efficacy Trial for Damping-Off Control
This protocol assesses the efficacy of a fungicide in a greenhouse setting.

Soil Infestation: Artificially infest a pasteurized potting mix with a known concentration of the

target pathogen (e.g., oospores of Pythium ultimum).

Sowing: Sow seeds of a susceptible plant species (e.g., cucumber or bean) into pots filled

with the infested soil.

Fungicide Application: Drench the soil with a solution of Etridiazole at various

concentrations immediately after sowing. An untreated control group is drenched with water

only.

Incubation: Maintain the pots in a greenhouse under controlled conditions favorable for

disease development (e.g., high humidity and moderate temperature).

Data Collection: Record the percentage of seedling emergence and the incidence of

damping-off (pre- and post-emergence) over a period of 14-21 days.

Analysis: Compare the disease incidence in the treated groups to the untreated control to

determine the percentage of disease control.
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Caption: Experimental workflow for evaluating Etridiazole efficacy.
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Caption: Conceptual diagram of Etridiazole's multi-site mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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